3-[(4-Chloro-3-methylphenyl)methyl]piperidine

• Molecular Formula: C13H18ClN
• Molecular Weight: 223.74 g/mol
• SMILES: CC1=C(C=CC(=C1)CC2CCCNC2)Cl
• InChI: InChI=1S/C13H18ClN/c1-10-7-11(4-5-13(10)14)8-12-3-2-6-15-9-12/h4-5,7,12,15H,2-3,6,8-9H2,1H3
• InChIKey: MCLFLKCSVHIBRG-UHFFFAOYSA-N

In CNS drug discovery, regioisomeric purity of piperidine building blocks directly impacts SAR reproducibility. The 3-position substitution on the piperidine ring-as in 3-[(4-Chloro-3-methylphenyl)methyl]piperidine-offers distinct spatial orientation versus 2- or 4-substituted analogs, critical for sigma and chemokine receptor lead optimization. • 95% purity with regiochemical fidelity ensures reproducible multi-step synthetic routes • Calculated LogP of 3.19 aligns with CNS drug-likeness parameters • Eliminates byproducts from isomeric mixtures, streamlining advanced intermediate synthesis

3-[(4-Chloro-3-methylphenyl)methyl]piperidine: Core CNS Scaffold

3-[(4-Chloro-3-methylphenyl)methyl]piperidine (CAS: 1310230-39-7) is a substituted piperidine derivative featuring a 4-chloro-3-methylbenzyl group at the 3-position of the piperidine ring . This structural motif is characteristic of a class of compounds extensively investigated for their interactions with central nervous system (CNS) targets, including sigma receptors and chemokine receptors, making it a valuable building block in medicinal chemistry [1][2].

1

CNS-targeted scaffold for sigma receptor and chemokine receptor studies

2

3-substituted piperidine offers distinct spatial orientation for SAR exploration

3

Supports library design when regioisomer identity must be controlled

• [1] Drummond, S. (n.d.). Novel piperidine sigma receptor ligands as potential antipsychotic drugs. Semantic Scholar. Retrieved from https://www.semanticscholar.org/paper/Novel-piperidine-sigma-receptor-ligands-as-drugs-Drummond/... View Source
• [2] US Patent US20030229121A1. (2002). Piperidine CCR-3 receptor antagonists. Retrieved from https://patents.google.com/patent/US20030229121 View Source

3-[(4-Chloro-3-methylphenyl)methyl]piperidine: Isomer Specificity in Research

While the molecular formula C13H18ClN is shared by several piperidine derivatives, the substitution pattern on the piperidine ring and the aryl group critically determines the compound's physicochemical properties, synthetic utility, and biological target engagement . Simple substitution with a 2- or 4-substituted isomer, or a compound with a different alkyl linker, can lead to divergent outcomes in receptor binding assays and synthetic routes, necessitating precise selection of the 3-[(4-Chloro-3-methylphenyl)methyl]piperidine regioisomer for reproducible research .

! 2- or 4-substituted regioisomers may shift receptor binding profile and require revalidation

! Alkyl linker length or substitution pattern changes can alter synthetic routes and biological outcomes

! Generic piperidine derivatives may not reproduce isomer-specific assay results; verify regioisomer identity

3-[(4-Chloro-3-methylphenyl)methyl]piperidine: Evidence-Based Differentiation

LogP for CNS Penetration

The calculated partition coefficient (LogP) of 3.19 for 3-[(4-Chloro-3-methylphenyl)methyl]piperidine positions it within the optimal range for CNS drug candidates, offering a balanced lipophilicity profile compared to more polar or lipophilic analogs . While direct experimental LogP data for the 2- and 4-isomers is not publicly available, the distinct substitution pattern on the piperidine ring is known to influence the overall molecular LogP, a critical parameter for predicting blood-brain barrier permeability [1]. This computational value provides a quantitative benchmark for medicinal chemists designing CNS-targeted libraries.

Lipophilicity

Computed value

LogP 3.19

Falls within reported CNS candidate range (2–5)

Experimental validation recommended

Evidence Dimension	Calculated LogP (Partition Coefficient)
Target Compound Data	3.19
Comparator Or Baseline	Optimal CNS drug LogP range: 2-5 (literature reference)
Quantified Difference	Value falls within the optimal CNS range
Conditions	Computed value based on molecular structure (Source: Leyan vendor data)

Why This Matters

LogP is a key parameter in predicting a compound's ability to cross the blood-brain barrier, directly impacting its suitability for CNS target engagement in research.

• [1] Pajouhesh, H., & Lenz, G. R. (2005). Medicinal chemical properties of successful central nervous system drugs. NeuroRx, 2(4), 541-553. View Source

Purity for Reproducible Synthesis

Commercially available 3-[(4-Chloro-3-methylphenyl)methyl]piperidine is offered at a guaranteed minimum purity of 95% . This is comparable to the minimum purity specification for its 2-isomer (95%) . However, this specific 3-isomer is available from specialized suppliers, ensuring a defined quality standard for researchers requiring consistent starting material for complex synthetic sequences. The availability of this specific regioisomer at a defined purity eliminates the need for in-house purification and characterization, reducing time-to-experiment.

Purity specification

Vendor data

≥95%

Comparable to 2-isomer minimum purity

Enables direct regioisomer procurement

Evidence Dimension	Minimum Purity Specification
Target Compound Data	95%
Comparator Or Baseline	2-[(4-Chloro-3-methylphenyl)methyl]piperidine (CAS 1369220-67-6): Minimum purity 95%
Quantified Difference	Equivalent minimum purity specification
Conditions	Vendor specification (Leyan for target; CymitQuimica for comparator)

Why This Matters

A defined and comparable purity specification allows researchers to procure the correct regioisomer with confidence in its initial quality for downstream synthetic or biological applications.

3-[(4-Chloro-3-methylphenyl)methyl]piperidine: Key Application Scenarios

CNS-Focused Library Design

Given its calculated LogP of 3.19, which aligns with established parameters for CNS drug candidates, 3-[(4-Chloro-3-methylphenyl)methyl]piperidine is a suitable building block for synthesizing libraries targeting central nervous system receptors, such as sigma receptors or chemokine receptors [1]. The 3-position substitution on the piperidine ring offers a distinct spatial orientation compared to 2- or 4-substituted analogs, which can be leveraged to explore structure-activity relationships (SAR) in lead optimization campaigns [2].

Defined Regioisomer for Complex Synthesis

The compound's availability at a specified 95% purity provides a reliable starting point for multi-step synthetic routes where regiochemical fidelity is paramount . Its use can prevent the formation of undesired byproducts that may arise from less-defined isomeric mixtures, thereby streamlining the synthesis of advanced intermediates for pharmaceutical research [3].

Application

Selection Property

Validation Focus

CNS-focused library design

Reported LogP profile review

CNS receptor target engagement assays

Regioisomer-controlled synthesis

Regioisomer identity confirmation

Synthetic purity and isomer identity verification

• [1] Drummond, S. (n.d.). Novel piperidine sigma receptor ligands as potential antipsychotic drugs. Semantic Scholar. Retrieved from https://www.semanticscholar.org/paper/Novel-piperidine-sigma-receptor-ligands-as-drugs-Drummond View Source
• [2] US Patent US20030229121A1. (2002). Piperidine CCR-3 receptor antagonists. Retrieved from https://patents.google.com/patent/US20030229121 View Source
• [3] US Patent US6201124. (2001). Process for production of piperidine derivatives. Retrieved from https://www.everypatent.com/patent/US6201124 View Source